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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the process of dissolving platinum
in aqua regia, a highly corrosive mixture of nitric acid and hydrochloric acid. The information
presented herein is intended for use by professionals in research, scientific, and drug
development fields. This document details the underlying chemical principles, experimental
protocols, kinetic data, and safety precautions associated with this process.

Introduction

Platinum, a noble metal, is renowned for its resistance to corrosion and dissolution by single
acids. However, it can be effectively dissolved by aqua regia, a freshly prepared mixture of
concentrated nitric acid (HNOs) and hydrochloric acid (HCI), typically in a 1:3 molar ratio.[1][2]
This process is fundamental in various applications, including the refining of platinum, the
preparation of platinum-based catalysts, and the synthesis of platinum-containing
pharmaceuticals. The dissolution of platinum in aqua regia results in the formation of
chloroplatinic acid (HzPtCls), a crucial precursor for many platinum compounds.[2][3]

Chemical Principles
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The dissolution of platinum in aqua regia is a complex redox process. Nitric acid acts as a
powerful oxidizing agent, converting the elemental platinum to platinum ions (Pt*+). The
hydrochloric acid provides chloride ions (Cl~) which then react with the platinum ions to form
the stable hexachloroplatinate(IVV) complex ion ([PtCle]?7).[4] This complexation is crucial as it
removes platinum ions from the solution, driving the initial oxidation of the metal forward.[4]

The overall balanced chemical equation for the reaction is:
Pt(s) + 4HNOs(aq) + 6HCIl(aq) — Hz2PtCls(aq) + 4NO2(g) + 4H20(1)[3]

Upon mixing, nitric acid and hydrochloric acid react to form volatile and highly reactive species,
including nitrosyl chloride (NOCI) and chlorine gas (Clz), which are key to the dissolution
process.[5]

HNOs(aq) + 3HCl(ag) — NOCI(g) + Clz(g) + 2H20(1)[5]

Quantitative Data on Platinum Dissolution

The rate of platinum dissolution in aqua regia is influenced by several factors, including
temperature, the ratio of nitric acid to hydrochloric acid, the physical form of the platinum (e.g.,
bulk metal vs. powder), and the liquid-to-solid ratio. The process is generally understood to be
controlled by the chemical reaction at the surface of the metal.
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Parameter Condition Observation Reference
Increased from 40°C Significant increase in

Temperature ] )
to 80°C dissolution rate.
Increased dissolution

90°C
rate.

) ) 12.0M HCI, 9.5M Effective for

Acid Concentration ) ]

HNOs dissolution.
Dissolution is very

Particle Size Bulk metal (e.g., bar) slow, potentially taking  [3]
days.

Powder or small Dissolution is 3]

pieces significantly faster.

Can help to eliminate

Agitation Speed > 700 rpm external mass-transfer
resistances.

A commonly used

Liquid-to-Solid Ratio 20 mi/g ratio in experimental
studies.

Kinetic Parameter Value Significance Reference
Indicates that the
dissolution is

Activation Energy (Ea) 72.1 kJ/mol controlled by a
surface chemical
reaction.

Reaction Order (Pt 15

concentration) '

Reaction Order (H*

_ 13
molarity)
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Experimental Protocols

The following protocols provide a detailed methodology for dissolving platinum in aqua regia
and subsequently processing the resulting solution.

Preparation of Aqua Regia

Safety Precaution: Aqua regia is extremely corrosive and releases toxic fumes. This procedure
must be performed in a certified chemical fume hood with appropriate personal protective
equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.[6][7][8]
Aqua regia should be prepared fresh for immediate use and should never be stored in a sealed
container due to the evolution of gases which can cause a pressure buildup and potential
explosion.[5][7]

o Acid Measurement: In a clean, dry glass container (preferably borosilicate glass), measure
three parts of concentrated hydrochloric acid (e.g., 300 mL of ~37% HCI).[7]

» Acid Addition: Slowly and carefully add one part of concentrated nitric acid (e.g., 100 mL of
~70% HNO:3) to the hydrochloric acid. Always add nitric acid to hydrochloric acid, never the
reverse.[7]

e Mixing: The solution will turn yellow-orange and may fume.[8] It is now ready for use.

Dissolution of Platinum Metal

» Platinum Preparation: If starting with a large piece of platinum, it is advisable to increase the
surface area by rolling it into a thin sheet or cutting it into smaller pieces to accelerate the
dissolution rate.[9] Platinum sponge or powder will react much more quickly.[3]

o Reaction Setup: Place the platinum metal in a suitable glass reaction vessel (e.g., a beaker
or flask) within a chemical fume hood.[3]

» Acid Addition: Carefully pour the freshly prepared aqua regia over the platinum.[3]

» Heating: Gently heat the mixture to near boiling (approximately 80-95°C).[9] Heating is
necessary to achieve a reasonable dissolution rate for bulk platinum.[3] A hot plate is a
suitable heating source.
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e Reaction Time: The time required for complete dissolution will vary depending on the form
and amount of platinum. It can range from a few hours for powders to several days for a
solid bar.[3][9]

e Acid Replenishment: For prolonged dissolutions, the acids will be consumed. It may be
necessary to periodically add more nitric acid and hydrochloric acid to maintain the reaction.

[3]

Post-Dissolution Processing: Removal of Excess Nitric
Acid
The resulting solution contains chloroplatinic acid along with unreacted nitric and hydrochloric

acids. For many applications, particularly in the synthesis of other platinum compounds, the
removal of residual nitric acid is crucial.[2]

o Evaporation: Gently heat the solution to reduce its volume. This will begin to drive off the
volatile unreacted acids.[2]

o Hydrochloric Acid Addition: After cooling, add concentrated hydrochloric acid to the solution
and heat it again. The excess hydrochloric acid reacts with the remaining nitric acid to form
volatile byproducts.[2]

» Repetition: This process of evaporation and addition of hydrochloric acid should be repeated
until no more brown fumes (NO2) are observed upon heating.[2]

¢ Final Concentration: Once the nitric acid is removed, the solution can be carefully
evaporated to a syrupy consistency, which upon cooling will yield crystals of chloroplatinic
acid hexahydrate (HzPtCle:6H20).[2]

Visualizations
Signaling Pathway of Platinum Dissolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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